Cas no 352347-89-8 (ethyl 3-azaspiro5.5undecane-9-carboxylate)
ethyl 3-azaspiro5.5undecane-9-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-azaspiro5.5undecane-9-carboxylate
- SCHEMBL14027006
- ethyl 3-azaspiro[5.5]undecane-9-carboxylate
- EN300-11717733
- 352347-89-8
-
- Inchi: 1S/C13H23NO2/c1-2-16-12(15)11-3-5-13(6-4-11)7-9-14-10-8-13/h11,14H,2-10H2,1H3
- InChI Key: IIVMIFWDWIPUTH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCC2(CCNCC2)CC1)=O
Computed Properties
- Exact Mass: 225.172878976g/mol
- Monoisotopic Mass: 225.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
ethyl 3-azaspiro5.5undecane-9-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11717733-0.05g |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 0.05g |
$1296.0 | 2023-05-25 | ||
| Enamine | EN300-11717733-0.1g |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 0.1g |
$1357.0 | 2023-05-25 | ||
| Enamine | EN300-11717733-0.25g |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 0.25g |
$1420.0 | 2023-05-25 | ||
| Enamine | EN300-11717733-0.5g |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 0.5g |
$1482.0 | 2023-05-25 | ||
| Enamine | EN300-11717733-1.0g |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 1g |
$1543.0 | 2023-05-25 | ||
| Enamine | EN300-11717733-2.5g |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 2.5g |
$3025.0 | 2023-05-25 | ||
| Enamine | EN300-11717733-5.0g |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 5g |
$4475.0 | 2023-05-25 | ||
| Enamine | EN300-11717733-10.0g |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 10g |
$6635.0 | 2023-05-25 | ||
| Enamine | EN300-11717733-50mg |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 50mg |
$876.0 | 2023-10-03 | ||
| Enamine | EN300-11717733-100mg |
ethyl 3-azaspiro[5.5]undecane-9-carboxylate |
352347-89-8 | 100mg |
$917.0 | 2023-10-03 |
ethyl 3-azaspiro5.5undecane-9-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on ethyl 3-azaspiro5.5undecane-9-carboxylate
Exploring the Versatile Applications of Ethyl 3-Azaspiro[5.5]undecane-9-carboxylate (CAS No. 352347-89-8) in Modern Chemistry
In the ever-evolving landscape of organic chemistry, ethyl 3-azaspiro[5.5]undecane-9-carboxylate (CAS No. 352347-89-8) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This spirocyclic compound, characterized by its aza-spiro core and ester functionality, is increasingly being explored for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are actively investigating its synthesis, reactivity, and functionalization to unlock new possibilities in drug discovery and beyond.
The spirocyclic framework of ethyl 3-azaspiro[5.5]undecane-9-carboxylate offers a rigid yet flexible scaffold, making it an attractive building block for designing bioactive molecules. Its aza-spiro structure is particularly valuable in medicinal chemistry, where such motifs are known to enhance binding affinity and metabolic stability. Recent studies highlight its potential as a precursor for CNS-active compounds, with applications in addressing neurological disorders—a topic garnering immense attention in light of the global rise in mental health awareness.
From a synthetic perspective, the ethyl ester group in 352347-89-8 provides a versatile handle for further derivatization. Chemists are leveraging this feature to develop novel heterocyclic compounds, often targeting enzymes or receptors implicated in diseases like Alzheimer's and Parkinson's. The compound's compatibility with modern catalyzed cross-coupling reactions and green chemistry protocols aligns with the growing demand for sustainable synthetic methodologies—a hot topic in both academic and industrial research circles.
Beyond pharmaceuticals, ethyl 3-azaspiro[5.5]undecane-9-carboxylate is finding niche applications in advanced material science. Its spirocyclic architecture contributes to the development of high-performance polymers with tailored thermal and mechanical properties. This resonates with current trends in renewable energy and electronics, where researchers seek thermally stable, lightweight materials for next-generation batteries and flexible displays.
The compound's structural complexity also makes it a fascinating subject for computational chemistry and AI-driven drug design. With machine learning revolutionizing molecular property prediction, datasets containing spirocyclic compounds like 352347-89-8 are becoming invaluable for training algorithms. This intersection of traditional synthesis and cutting-edge technology is answering frequently searched questions about "the future of drug discovery" and "how AI is transforming chemistry."
Quality control and analytical characterization of ethyl 3-azaspiro[5.5]undecane-9-carboxylate remain critical discussion points. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity—a concern frequently raised in online forums about research chemicals. The compound's stability under various conditions is another area of active investigation, particularly for researchers troubleshooting storage-related queries in laboratory settings.
As the scientific community continues to explore spirocyclic compound libraries, 352347-89-8 stands out for its balance of synthetic accessibility and functional diversity. Its growing presence in patent literature suggests expanding commercial interest, especially in markets demanding innovative solutions for age-related diseases and sustainable materials. With proper handling and application, this compound may well contribute to breakthroughs addressing some of today's most pressing scientific challenges.
352347-89-8 (ethyl 3-azaspiro5.5undecane-9-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)